Cas no 1805038-01-0 (2-(Chloromethyl)-4,5-diamino-3-(difluoromethyl)pyridine)

2-(Chloromethyl)-4,5-diamino-3-(difluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-(Chloromethyl)-4,5-diamino-3-(difluoromethyl)pyridine
-
- Inchi: 1S/C7H8ClF2N3/c8-1-4-5(7(9)10)6(12)3(11)2-13-4/h2,7H,1,11H2,(H2,12,13)
- InChI Key: YYRDSHFBFCDYCS-UHFFFAOYSA-N
- SMILES: ClCC1C(C(F)F)=C(C(=CN=1)N)N
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 170
- XLogP3: 0.5
- Topological Polar Surface Area: 64.9
2-(Chloromethyl)-4,5-diamino-3-(difluoromethyl)pyridine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Alichem | A029074916-500mg |
2-(Chloromethyl)-4,5-diamino-3-(difluoromethyl)pyridine |
1805038-01-0 | 97% | 500mg |
$823.15 | 2022-04-01 | |
Alichem | A029074916-1g |
2-(Chloromethyl)-4,5-diamino-3-(difluoromethyl)pyridine |
1805038-01-0 | 97% | 1g |
$1,460.20 | 2022-04-01 | |
Alichem | A029074916-250mg |
2-(Chloromethyl)-4,5-diamino-3-(difluoromethyl)pyridine |
1805038-01-0 | 97% | 250mg |
$475.20 | 2022-04-01 |
2-(Chloromethyl)-4,5-diamino-3-(difluoromethyl)pyridine Related Literature
-
Yu Zhang,Jérémy R. Rouxel,Jochen Autschbach,Niranjan Govind,Shaul Mukamel Chem. Sci., 2017,8, 5969-5978
-
Yue Guo,Bochen Liu,Zhao Chen,Weidong Song,Naifan Tian,Wenhai Wu,Xiaokun Fan,Yunfeng Zhan,Fanyuan Meng,Qingguang Zeng J. Mater. Chem. C, 2021,9, 10381-10387
-
Jayaraman Jayabharathi,Annadurai Prabhakaran,Chockalingam Karunakaran,Venugopal Thanikachalam,Munusamy Sundharesan RSC Adv., 2016,6, 18718-18736
-
Joseph F. Parker,Christopher N. Chervin,Eric S. Nelson,Debra R. Rolison,Jeffrey W. Long Energy Environ. Sci., 2014,7, 1117-1124
Additional information on 2-(Chloromethyl)-4,5-diamino-3-(difluoromethyl)pyridine
Recent Advances in the Application of 2-(Chloromethyl)-4,5-diamino-3-(difluoromethyl)pyridine (CAS: 1805038-01-0) in Chemical Biology and Pharmaceutical Research
The compound 2-(Chloromethyl)-4,5-diamino-3-(difluoromethyl)pyridine (CAS: 1805038-01-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and emerging applications in drug discovery.
Recent studies have highlighted the versatility of 2-(Chloromethyl)-4,5-diamino-3-(difluoromethyl)pyridine as a key intermediate in the synthesis of novel heterocyclic compounds. Its reactive chloromethyl and amino groups make it an attractive building block for the construction of more complex molecular architectures. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the development of kinase inhibitors, where it served as a core scaffold for targeting specific oncogenic pathways.
In terms of biological activity, researchers have investigated the compound's potential as a modulator of various enzymatic processes. Preliminary in vitro studies have shown promising results in its ability to interact with nucleotide-binding proteins, suggesting possible applications in antiviral and anticancer therapies. The difluoromethyl group in particular has been identified as a crucial pharmacophore, contributing to both the compound's metabolic stability and its binding affinity to biological targets.
From a synthetic chemistry perspective, recent methodological improvements have enhanced the efficiency of producing 2-(Chloromethyl)-4,5-diamino-3-(difluoromethyl)pyridine. A 2024 publication in Organic Process Research & Development reported an optimized multi-step synthesis route that improved overall yield while reducing the use of hazardous reagents. These advancements are particularly significant for scaling up production for preclinical studies.
The safety profile and pharmacokinetic properties of derivatives based on this compound have also been the subject of recent investigations. Toxicology studies conducted in animal models have provided valuable data on the compound's absorption, distribution, metabolism, and excretion characteristics. These findings are informing the design of next-generation derivatives with improved therapeutic indices.
Looking forward, researchers are exploring the potential of 2-(Chloromethyl)-4,5-diamino-3-(difluoromethyl)pyridine in targeted drug delivery systems. Its chemical functionality allows for conjugation with various targeting moieties, opening new possibilities for precision medicine approaches. Several pharmaceutical companies have included derivatives of this compound in their early-stage development pipelines, particularly for oncology and infectious disease indications.
In conclusion, 2-(Chloromethyl)-4,5-diamino-3-(difluoromethyl)pyridine represents a promising scaffold in medicinal chemistry with diverse applications. The growing body of research surrounding this compound underscores its potential to contribute to the development of novel therapeutic agents. Continued investigation into its structure-activity relationships and mechanism of action will likely yield further insights and opportunities for drug discovery.
1805038-01-0 (2-(Chloromethyl)-4,5-diamino-3-(difluoromethyl)pyridine) Related Products
- 1356113-93-3(3-(4-Carbamoyl-piperazin-1-yl)-3-oxo-propionic acid hydrochloride)
- 921996-19-2(N-(1,3-benzothiazol-2-yl)-2-2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-ylacetamide)
- 383142-93-6(4-2-(Benzyloxy)Phenyl-1,3-Thiazole-2-Carbaldehyde)
- 1040085-98-0(Di-Norbudesonide(Mixture of Diastereomers))
- 1423034-58-5(methyl 2-4-(2-hydroxyethyl)-1H-1,2,3-triazol-1-ylacetate)
- 352218-35-0(4-Tert-butyl-N-[2-(3,4-dimethoxyphenyl)ethyl]benzamide)
- 955638-24-1(N-(2-cyclopropanecarbonyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2,4-difluorobenzene-1-sulfonamide)
- 15945-07-0(2,4,5-Trichloro-benzenesulfonyl chloride)
- 2228991-37-3(2-amino-1-5-(4-fluorophenyl)furan-2-ylpropan-1-one)
- 1369401-50-2(3-3-(2-methylphenyl)phenylbutan-1-amine)




